![molecular formula C10H9ClN2 B1435265 3-Chloro-N-methylisoquinolin-5-amine CAS No. 1374652-61-5](/img/structure/B1435265.png)
3-Chloro-N-methylisoquinolin-5-amine
Overview
Description
Synthesis Analysis
The synthesis of quinoline derivatives, which includes 3-Chloro-N-methylisoquinolin-5-amine, has been a topic of interest in recent years . Various synthesis protocols have been reported, including transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, and ultrasound irradiation reactions . The AiZynthFinder software can be used for retrosynthetic planning, which recursively breaks down a molecule to purchasable precursors .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using 3D visualization programs like VESTA . These programs deal with multiple structural models, volumetric data, and crystal morphologies in the same window .Chemical Reactions Analysis
The analysis of chemical reactions can provide key insights into reaction yield, mechanistic insights, and reaction kinetics . Tools like InsightMR are designed for the analysis of chemical and bioprocesses by NMR, enabling online monitoring of (bio)chemical reactions in real-time under real process conditions .Physical And Chemical Properties Analysis
Amines, including this compound, have specific physical properties such as solubility and boiling points . The molecular weight of this compound is 192.64 .Scientific Research Applications
Synthesis of Isoquinoline Derivatives
3-Chloro-N-methylisoquinolin-5-amine serves as an intermediate in the synthesis of various isoquinoline derivatives. Its applications in scientific research primarily involve chemical synthesis techniques aimed at producing compounds with potential pharmaceutical relevance. For example, rapid synthesis techniques have been developed for producing 3-aminoisoquinoline-5-sulfonamides, which are related to known kinase inhibitors. These compounds are synthesized through sequential reactions involving palladium-catalyzed C-N bond formation, demonstrating the versatility of this compound in facilitating complex chemical transformations (Proisy et al., 2009).
Antimycotic Agents Development
In medicinal chemistry, this compound derivatives have been explored for their potential as antimycotic agents. By synthesizing and evaluating 2-chloroquinoline derivatives, researchers have identified compounds with significant antifungal activity. This research is crucial for developing new therapeutic options for fungal infections, underscoring the chemical's role in advancing antifungal drug discovery (Kumar et al., 2011).
Novel Synthesis Methods
Advanced synthesis methods involving this compound have been developed, such as palladium-catalyzed isoquinoline synthesis. These methods enable the creation of 3-methylisoquinoline derivatives through one-pot, two-step processes that include tandem C-H allylation and oxidative cyclization. This innovative approach highlights the compound's utility in generating structurally diverse isoquinolines, potentially leading to new chemical entities with pharmacological activities (Chen et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-N-methylisoquinolin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2/c1-12-9-4-2-3-7-6-13-10(11)5-8(7)9/h2-6,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFISTRZUDGVTQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC2=CN=C(C=C21)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301282589 | |
Record name | 5-Isoquinolinamine, 3-chloro-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301282589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1374652-61-5 | |
Record name | 5-Isoquinolinamine, 3-chloro-N-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1374652-61-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Isoquinolinamine, 3-chloro-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301282589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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